Cas no 2034610-76-7 (2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide)

• Product Name: 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide
• CAS No: 2034610-76-7
• MF: C₂₁H₂₀ClN₃O
• MW: 365.856003761292
• CID: 5790858
• PubChem ID: 119105995
• Update Time: 2025-11-01

2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide
• AKOS026705066
• 2-(2-chlorophenyl)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide
• F6570-2395
• 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide
• 2034610-76-7

• Inchi： 1S/C21H20ClN3O/c22-17-9-3-1-7-15(17)13-21(26)24-18-10-4-2-8-16(18)19-14-25-12-6-5-11-20(25)23-19/h1-4,7-10,14H,5-6,11-13H2,(H,24,26)
• InChI Key： IVSFMQNUSXIGRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 365.1294900g/mol
• Monoisotopic Mass: 365.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide (CAS 2034610-76-7)

In the rapidly evolving field of medicinal chemistry, 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide (CAS 2034610-76-7) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This imidazo[1,2-a]pyridine-derived molecule combines a chlorophenyl moiety with an acetamide linker, creating a versatile scaffold that has captured the attention of researchers in drug discovery and development.

The compound's structural complexity, featuring both aromatic and heterocyclic components, makes it a valuable candidate for studying structure-activity relationships (SAR) in pharmaceutical research. Its CAS number 2034610-76-7 serves as a unique identifier in chemical databases, facilitating precise tracking in scientific literature and patent filings. Recent studies have explored its potential as a modulator of various biological targets, particularly in the context of central nervous system (CNS) disorders, a hot topic in current medical research.

From a synthetic chemistry perspective, the preparation of 2-(2-chlorophenyl)-N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)acetamide involves sophisticated multi-step organic transformations. The presence of both the 2-chlorophenyl group and the imidazo[1,2-a]pyridine system in the same molecule presents interesting challenges in terms of regioselectivity and functional group compatibility during synthesis. These characteristics make it a compelling subject for discussions about green chemistry approaches and atom economy in modern pharmaceutical manufacturing.

The pharmacological profile of this compound has generated considerable discussion in scientific circles. While specific mechanisms remain under investigation, preliminary data suggest interactions with protein targets that are currently of high interest in the treatment of neurological conditions. This aligns with growing public and scientific interest in neuroprotective agents and cognitive enhancers, as evidenced by increasing search trends for these terms in academic databases and general search engines.

Analytical characterization of CAS 2034610-76-7 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for establishing the compound's purity and structural integrity, especially given the complexity of its imidazo[1,2-a]pyridine core. The analytical data also provide valuable insights for researchers working on structure-based drug design, another area experiencing growing interest in pharmaceutical sciences.

In the context of intellectual property, compounds like 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide often appear in patent applications related to small molecule therapeutics. The pharmaceutical industry's continued focus on precision medicine and targeted therapies has increased the value of such specialized chemical entities. This trend is reflected in the growing number of scientific publications and patent filings mentioning similar imidazo[1,2-a]pyridine derivatives.

From a drug development perspective, the physicochemical properties of this compound, including its lipophilicity and molecular weight, fall within ranges that are generally favorable for drug-like molecules. These characteristics contribute to its potential as a lead compound in medicinal chemistry programs, particularly those targeting membrane-associated proteins or intracellular targets. The balance between its aromatic and polar features makes it an interesting case study for discussions about bioavailability optimization in drug design.

The scientific community's interest in CAS 2034610-76-7 extends to its potential applications in chemical biology. As a small molecule probe, it could help elucidate biological pathways or validate new therapeutic targets. This application aligns with current trends in chemical genomics and systems biology, areas that have seen exponential growth in research activity and publication output in recent years.

Quality control aspects of 2-(2-chlorophenyl)-N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)acetamide production are particularly important given its structural complexity. Manufacturers and researchers must pay careful attention to process-related impurities and degradation products, topics that have gained prominence in pharmaceutical quality discussions. The development of robust analytical methods for this compound contributes to broader conversations about quality by design (QbD) in pharmaceutical development.

Looking forward, the scientific trajectory of 2-(2-chlorophenyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)acetamide appears promising. As research continues to uncover its potential applications and mechanisms of action, this compound may serve as a valuable tool for advancing our understanding of molecular recognition and drug-target interactions. Its story exemplifies the ongoing innovation in medicinal chemistry and the search for novel therapeutic agents to address unmet medical needs.